Cas no 7778-70-3 (2(3H)-Benzothiazolethione,potassium salt (1:1))

• Product Name: 2(3H)-Benzothiazolethione,potassium salt (1:1)
• CAS No: 7778-70-3
• MF: C₇H₄KNS₂
• MW: 205.341659545898
• CID: 566035
• PubChem ID: 23686450
• Update Time: 2025-04-19

2(3H)-Benzothiazolethione,potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolethione,potassium salt (1:1)
• 2-Mercaptobenzothiazole, potassium salt
• 2(3H)-Benzothiazolethione, potassium salt
• 2-Benzothiazolethiol, potassium salt
• benzothiazole-2(3H)-thione, potassium salt
• Nsc166397
• Potassium 2-mercaptobenzothiazolate
• Potassium 2-mercaptobenzothiazole
• potassium 2-sulphanylbenzothiazolate
• potassium benz-1,3-thiazoline-2-thionate
• potassium benzothiazole-2-thiolate
• Potassium mercaptobenzothiazole salt
• 2-Mercaptobenzothiazole potassium salt
• Caswell No. 541B
• Q27285068
• NSC 166397
• Benzothiazole-2(3H)-thione,potassium salt
• NV0GQ9IQ38
• 7778-70-3
• NSC-166397
• UNII-NV0GQ9IQ38
• EINECS 231-910-8
• EPA Pesticide Chemical Code 051707
• 2(3H)-Benzothiazolethione, potassium salt (1:1)

• Inchi： 1S/C7H5NS2.K/c9-7-8-5-3-1-2-4-6(5)10-7;/h1-4H,(H,8,9);/q;+1/p-1
• InChI Key： ZKTKNAXWCMIKLK-UHFFFAOYSA-M
• SMILES： [K+].S1C([N-]C2C=CC=CC1=2)=S

Computed Properties

• Exact Mass: 205.95000
• Monoisotopic Mass: 205.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4A^2

Experimental Properties

• Melting Point: 180.2-181.7 DEG C
• Boiling Point: 281.3°C at 760 mmHg
• Flash Point: 123.9°C
• PSA: 76.12000
• LogP: 2.95890